Cas no 1261730-96-4 (3'-Chloro-4'-iodo-5'-(trifluoromethyl)acetophenone)

• Product Name: 3'-Chloro-4'-iodo-5'-(trifluoromethyl)acetophenone
• CAS No: 1261730-96-4
• MF: C₉H₅ClF₃IO
• MW: 348.488084554672
• CID: 4793436
• Update Time: 2025-07-02

3'-Chloro-4'-iodo-5'-(trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-4'-iodo-5'-(trifluoromethyl)acetophenone

• Inchi： 1S/C9H5ClF3IO/c1-4(15)5-2-6(9(11,12)13)8(14)7(10)3-5/h2-3H,1H3
• InChI Key： IZGQRXRGQOHOMK-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C)=O)C=C1C(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Additional information on 3'-Chloro-4'-iodo-5'-(trifluoromethyl)acetophenone

Professional Introduction to Compound with CAS No. 1261730-96-4 and Product Name: 3'-Chloro-4'-iodo-5'-(trifluoromethyl)acetophenone

The compound with the CAS number 1261730-96-4 and the product name 3'-Chloro-4'-iodo-5'-(trifluoromethyl)acetophenone represents a significant advancement in the field of organic synthesis and pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its versatile applications in the development of novel agrochemicals and pharmaceuticals. The presence of both chloro and iodo substituents, along with a trifluoromethyl group, makes it a valuable intermediate in synthetic pathways, particularly in the construction of complex molecular architectures.

Recent research has highlighted the utility of 3'-Chloro-4'-iodo-5'-(trifluoromethyl)acetophenone as a key building block in the synthesis of biologically active molecules. Its structural motif is particularly attractive for medicinal chemists seeking to develop compounds with enhanced binding affinity and selectivity. The trifluoromethyl group, known for its ability to modulate metabolic stability and lipophilicity, plays a crucial role in optimizing pharmacokinetic properties. Furthermore, the chloro and iodo substituents provide reactive sites for further functionalization, enabling the construction of diverse chemical libraries.

In the realm of agrochemicals, this compound has been explored as a precursor in the synthesis of novel herbicides and fungicides. The combination of halogenated aromatic rings with a trifluoromethyl moiety often results in compounds with improved efficacy against resistant strains of pests and pathogens. Studies have demonstrated that derivatives of 3'-Chloro-4'-iodo-5'-(trifluoromethyl)acetophenone exhibit promising activity against a range of agricultural targets, underscoring its potential as a lead compound for further development.

The synthetic methodologies involving 3'-Chloro-4'-iodo-5'-(trifluoromethyl)acetophenone have also seen significant advancements. Modern synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, have enabled efficient access to this intermediate. These methods not only enhance yield but also improve scalability, making it more feasible for industrial applications. The compound's reactivity allows for seamless integration into multi-step syntheses, facilitating the rapid discovery of new chemical entities.

From a medicinal chemistry perspective, the structural features of 3'-Chloro-4'-iodo-5'-(trifluoromethyl)acetophenone make it an ideal candidate for exploring new therapeutic modalities. Its ability to serve as a scaffold for drug discovery has been leveraged in various disease areas, including oncology, inflammation, and infectious diseases. The trifluoromethyl group's influence on electronic properties has been particularly noted in designing molecules with enhanced binding interactions at biological targets. This has led to the identification of several promising candidates that are currently undergoing further preclinical evaluation.

The compound's versatility extends beyond pharmaceuticals into materials science and specialty chemicals. Its unique electronic properties have been exploited in the development of advanced materials, such as organic semiconductors and liquid crystals. These applications leverage its ability to form stable intermediates that contribute to the functionality of electronic devices. Additionally, its role in synthesizing high-performance polymers has been explored, highlighting its broad utility across multiple scientific disciplines.

Future research directions involving 3'-Chloro-4'-iodo-5'-(trifluoromethyl)acetophenone are likely to focus on expanding its synthetic applications and exploring novel derivatives with enhanced biological activity. Advances in computational chemistry and machine learning are expected to play a pivotal role in identifying new analogs with optimized properties. These computational tools can accelerate the discovery process by predicting molecular interactions and optimizing synthetic routes.

In conclusion, 3'-Chloro-4'-iodo-5'-(trifluoromethyl)acetophenone (CAS No. 1261730-96-4) stands as a testament to the ingenuity of modern organic synthesis. Its multifaceted applications in pharmaceuticals, agrochemicals, and materials science underscore its importance as a versatile intermediate. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of chemical innovation.